Cas no 14143-27-2 (Phenol,3-methyl-4-(methylthio)-, 1-acetate)

Phenol,3-methyl-4-(methylthio)-, 1-acetate structure
14143-27-2 structure
Product Name:Phenol,3-methyl-4-(methylthio)-, 1-acetate
CAS No:14143-27-2
MF:C10H12O2S
MW:196.266081809998
CID:236211
PubChem ID:268463
Update Time:2025-04-19

Phenol,3-methyl-4-(methylthio)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-methyl-4-(methylthio)-, 1-acetate
    • (3-methyl-4-methylsulfanylphenyl) acetate
    • NSC-108658
    • 14143-27-2
    • DVMLSOIBVZINOH-UHFFFAOYSA-N
    • NSC108658
    • SCHEMBL3892252
    • DTXSID30296292
    • 3-methyl-4-methylsulfanyl-phenyl acetate
    • Inchi: 1S/C10H12O2S/c1-7-6-9(12-8(2)11)4-5-10(7)13-3/h4-6H,1-3H3
    • InChI Key: DVMLSOIBVZINOH-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1C)OC(C)=O

Computed Properties

  • Exact Mass: 196.05586
  • Monoisotopic Mass: 196.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 275.6°Cat760mmHg
  • Flash Point: 122.3°C
  • Refractive Index: 1.552
  • PSA: 26.3
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